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Compound of Interest

Compound Name: Yoda2

Cat. No.: B15614596 Get Quote

For researchers, scientists, and drug development professionals utilizing the selective Piezo1

channel activator Yoda2, proper disposal is a critical component of laboratory safety and

operational integrity. This guide provides essential, step-by-step information for the appropriate

management of Yoda2 waste, ensuring compliance and safety.

Key Safety and Handling Data
According to available Safety Data Sheets (SDS), Yoda2 is not classified as a hazardous

substance or mixture.[1] This classification is central to its disposal protocol. However, standard

laboratory precautions should always be observed. The following table summarizes key

quantitative data for Yoda2.

Property Value Source

Purity ≥97% to >98% [2],[3]

Molecular Weight 435.38 g/mol [2][4][5]

Solubility in DMSO
2 mg/mL (with warming) to 50

mM
[6],[3]

Solubility in Water
Slightly soluble: 0.1-1 mg/ml to

100 mM
[7],[2][5]

Storage Temperature (Solid) 2-8°C or at room temperature [6],[3]

Storage of Solutions -20°C for up to one month [3][8]
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Experimental Protocols: Standard Disposal
Procedure
The following procedure outlines the recommended steps for the disposal of Yoda2 and

materials contaminated with it. This protocol is based on its non-hazardous classification and

general best practices for chemical waste management.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses, gloves, and a lab coat,

when handling Yoda2, whether in solid form or in solution.

2. Disposal of Unused Solid Yoda2:

Unused, uncontaminated solid Yoda2 should be disposed of in accordance with local, state,

and federal regulations for non-hazardous chemical waste.

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines.

3. Disposal of Yoda2 Solutions:

Aqueous Solutions: Given its solubility in water, small quantities of aqueous Yoda2 solutions

can likely be disposed of down the drain with copious amounts of water, provided this is in

accordance with local wastewater regulations. Always check with your institution's EHS for

guidance on sewer disposal.

DMSO Solutions: Solutions of Yoda2 in DMSO should be collected in a designated non-

hazardous waste container. Do not dispose of DMSO solutions down the sanitary sewer.

4. Management of Contaminated Materials:

Spills: In the event of a spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand, or earth).[1]

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]
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Contaminated Debris: Collect all contaminated materials (absorbent, gloves, wipes, etc.) in a

sealed container labeled as "Non-hazardous chemical waste" and dispose of it through your

institution's chemical waste program.[1]

5. Empty Containers:

Rinse empty containers thoroughly with a suitable solvent (e.g., water or ethanol). The first

rinse should be collected as chemical waste. Subsequent rinses can be disposed of down

the drain, pending local regulations.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Yoda2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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